Cas no 1872848-35-5 ([(4-Chloro-3-methylphenyl)methyl][2-(methyldisulfanyl)ethyl]amine)

• Product Name: [(4-Chloro-3-methylphenyl)methyl][2-(methyldisulfanyl)ethyl]amine
• CAS No: 1872848-35-5
• MF: C₁₁H₁₆ClNS₂
• MW: 261.834439277649
• CID: 5906933
• PubChem ID: 165864676
• Update Time: 2025-05-30

[(4-Chloro-3-methylphenyl)methyl][2-(methyldisulfanyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 1872848-35-5
• [(4-chloro-3-methylphenyl)methyl][2-(methyldisulfanyl)ethyl]amine
• EN300-1283349
• [(4-Chloro-3-methylphenyl)methyl][2-(methyldisulfanyl)ethyl]amine

• Inchi： 1S/C11H16ClNS2/c1-9-7-10(3-4-11(9)12)8-13-5-6-15-14-2/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key： JRXSEHAGTUMIOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCCSSC

Computed Properties

• Exact Mass: 261.0412696g/mol
• Monoisotopic Mass: 261.0412696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.6Ų

Additional information on [(4-Chloro-3-methylphenyl)methyl][2-(methyldisulfanyl)ethyl]amine

Comprehensive Guide to [(4-Chloro-3-methylphenyl)methyl][2-(methyldisulfanyl)ethyl]amine (CAS No. 1872848-35-5): Properties, Applications, and Market Insights

The compound [(4-Chloro-3-methylphenyl)methyl][2-(methyldisulfanyl)ethyl]amine (CAS No. 1872848-35-5) is a specialized amine derivative with a unique molecular structure that combines a chlorinated aromatic ring and a methyldisulfanyl functional group. This structural complexity makes it an intriguing subject for researchers in medicinal chemistry, material science, and agrochemical development. As interest grows in sulfur-containing compounds for their diverse biological activities, this molecule has garnered attention in both academic and industrial settings.

From a chemical perspective, the presence of both chloro and methyl substituents on the phenyl ring influences the compound's electronic properties, while the disulfide linkage in the side chain contributes to its potential redox activity. These features have led to investigations into its possible applications as a building block for more complex molecules or as a modifier in polymer systems. Recent studies in drug discovery have shown particular interest in similar structures for their potential bioactive properties, though specific applications for this exact compound remain under exploration.

The synthesis of [(4-Chloro-3-methylphenyl)methyl][2-(methyldisulfanyl)ethyl]amine typically involves multi-step organic reactions, with careful control required to establish the disulfide bond while maintaining the integrity of the aromatic system. Analytical characterization often employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC to verify purity and structure. Storage recommendations generally suggest protection from light and moisture, with optimal conditions varying based on intended use and formulation.

In the current market landscape, compounds with chloroaromatic and sulfur-containing functionalities are seeing increased demand due to their versatility in pharmaceutical intermediates and specialty chemicals. The specific niche for CAS 1872848-35-5 appears to be emerging, with suppliers gradually adding it to their catalogs as research interest grows. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis, placing it in the premium segment of fine chemicals.

Environmental and safety considerations for handling [(4-Chloro-3-methylphenyl)methyl][2-(methyldisulfanyl)ethyl]amine follow standard protocols for organic amines and aromatic compounds. While not classified as highly hazardous, proper laboratory practices including adequate ventilation and personal protective equipment are recommended. The compound's environmental fate and biodegradation pathways represent an area of ongoing study, particularly regarding the persistence of its chlorinated moiety.

Future research directions for this compound may explore its potential in catalysis, where the disulfide group could participate in redox processes, or in materials science as a component of functional polymers. The growing emphasis on sustainable chemistry has also spurred interest in developing greener synthetic routes to such structures. As the scientific community continues to investigate structure-activity relationships in similar compounds, the understanding of CAS 1872848-35-5's full potential will undoubtedly expand.

For researchers considering working with [(4-Chloro-3-methylphenyl)methyl][2-(methyldisulfanyl)ethyl]amine, current literature suggests promising avenues in molecular design and chemical biology. The compound's unique combination of features makes it particularly interesting for projects requiring structural novelty or specific electronic properties. As with any specialized chemical, collaboration with experienced suppliers and thorough literature review are recommended before initiating experimental work.